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Compound of Interest

Compound Name: CCT3833

Cat. No.: B1191726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and protocols for the use of

CCT3833, a potent and paradox-breaking dual inhibitor of pan-RAF and SRC kinases. These

guidelines are intended to facilitate the preparation and application of CCT3833 in a laboratory

setting, ensuring accuracy and reproducibility of experimental results.

Introduction
CCT3833 is a small molecule inhibitor that targets key signaling pathways implicated in cancer

cell proliferation and survival. Specifically, it acts as a dual inhibitor of both the RAF kinase

family (A-RAF, B-RAF, and C-RAF) and the SRC family of tyrosine kinases.[1][2] This dual-

targeting mechanism makes CCT3833 a promising therapeutic agent for cancers driven by

mutations in the RAS signaling pathway, such as certain types of colorectal, pancreatic, and

non-small-cell lung cancers.[2] Unlike first-generation RAF inhibitors, CCT3833 is designed to

avoid the paradoxical activation of the MAPK pathway in KRAS-mutant cells.[2]

Physicochemical Properties
A summary of the known physicochemical properties of CCT3833 is presented in the table

below.
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Property Value Reference

Chemical Name

1-(3-(tert-butyl)-1-(3-

fluorophenyl)-1H-pyrazol-5-

yl)-3-(2-fluoro-4-((3-oxo-3,4-

dihydropyrido[2,3-b]pyrazin-8-

yl)oxy)phenyl)urea

[2]

Molecular Formula C33H27F2N7O4 [2]

Molecular Weight 623.62 g/mol [2]

Appearance Solid powder MedKoo Biosciences

Solubility Data
The solubility of CCT3833 in common laboratory solvents is crucial for the preparation of stock

solutions and experimental media. The following table summarizes the available solubility data.

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

While a precise quantitative

value is not consistently

reported across public

sources, it is the

recommended solvent for

preparing stock solutions for in

vitro assays.

Ethanol
Information not readily

available

Water Insoluble

5% DMSO in Water
Sufficient for 2 mg/kg IV

administration in mice

This formulation has been

successfully used in preclinical

in vivo studies.[3]
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Preparation of CCT3833 Stock Solutions for In Vitro Use
This protocol describes the preparation of a high-concentration stock solution of CCT3833 in

DMSO, which can then be diluted to the desired final concentration in cell culture media.

Materials:

CCT3833 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing CCT3833: Carefully weigh the desired amount of CCT3833 powder. For example,

to prepare a 10 mM stock solution, weigh out 6.24 mg of CCT3833.

Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the CCT3833
powder. To continue the example, add 1 mL of DMSO to the 6.24 mg of CCT3833.

Solubilization: Vortex the solution thoroughly until the CCT3833 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution, but avoid

excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for long-term storage (months to years) or

at 4°C for short-term storage (days to weeks). Avoid repeated freeze-thaw cycles.

Note on Final DMSO Concentration: When diluting the CCT3833 stock solution into cell culture

medium for experiments, ensure that the final concentration of DMSO is kept low (typically ≤
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0.5%) to avoid solvent-induced cytotoxicity.[4]

Preparation of CCT3833 for In Vivo Use
This protocol is based on a formulation used for intravenous (IV) administration in mice.[3]

Materials:

CCT3833 powder

Dimethyl Sulfoxide (DMSO)

Sterile Water for Injection

Sterile vials

Vortex mixer

Protocol:

Initial Dissolution: Dissolve the required amount of CCT3833 in DMSO to create a

concentrated stock.

Dilution: Further dilute the DMSO stock solution with sterile water to achieve the final desired

concentration in a 5% DMSO/95% water vehicle. For example, for a 2 mg/kg dose in a

mouse with an injection volume of 100 µL, a final concentration of 0.2 mg/mL would be

required.

Verification: Ensure the final solution is clear and free of precipitation before administration.

Administration: The solution is now ready for intravenous administration.

Signaling Pathway
CCT3833 exerts its anti-cancer effects by simultaneously inhibiting the RAF/MEK/ERK and the

SRC signaling pathways, which are critical for the proliferation and survival of KRAS-mutant

cancer cells.[1][2]
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Caption: CCT3833 inhibits both RAF and SRC pathways.
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Experimental Workflow
The following diagram outlines a general workflow for an in vitro experiment using CCT3833.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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